Cas no 1461715-71-8 (4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one)
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one
- 2(1H)-Quinoxalinone, 4-cyclopropyl-5,6-difluoro-3,4-dihydro-
-
- Inchi: 1S/C11H10F2N2O/c12-7-3-4-8-11(10(7)13)15(6-1-2-6)5-9(16)14-8/h3-4,6H,1-2,5H2,(H,14,16)
- InChI Key: MGXYIZXEZNDESJ-UHFFFAOYSA-N
- SMILES: N1C2=C(C(F)=C(F)C=C2)N(C2CC2)CC1=O
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B425518-5mg |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 5mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B425518-10mg |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 10mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B425518-50mg |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 50mg |
$ 295.00 | 2022-06-07 | ||
| Enamine | EN300-134639-0.05g |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 95% | 0.05g |
$229.0 | 2023-11-13 | |
| Enamine | EN300-134639-0.1g |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 95% | 0.1g |
$342.0 | 2023-11-13 | |
| Enamine | EN300-134639-0.25g |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 95% | 0.25g |
$487.0 | 2023-11-13 | |
| Enamine | EN300-134639-0.5g |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 95% | 0.5g |
$768.0 | 2023-11-13 | |
| Enamine | EN300-134639-1.0g |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 95% | 1g |
$986.0 | 2023-06-08 | |
| Enamine | EN300-134639-2.5g |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 95% | 2.5g |
$1931.0 | 2023-11-13 | |
| Enamine | EN300-134639-5.0g |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one |
1461715-71-8 | 95% | 5g |
$2858.0 | 2023-06-08 |
4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
Additional information on 4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one
Comprehensive Overview of 4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1461715-71-8)
The compound 4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one (CAS No. 1461715-71-8) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for novel bioactive compounds, researchers are exploring its potential applications in drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Its cyclopropyl and difluoro substituents contribute to enhanced metabolic stability and bioavailability, making it a promising candidate for further development.
In recent years, the scientific community has shown growing interest in fluorinated quinoxaline derivatives, driven by their versatility in medicinal chemistry. The presence of 5,6-difluoro groups in this compound aligns with the trend of incorporating fluorine atoms to improve pharmacokinetic profiles. Searches for terms like "fluorinated heterocycles in drug design" and "quinoxaline-based therapeutics" have surged, reflecting the relevance of this compound in contemporary research. Additionally, its potential role in addressing antibiotic resistance and neurodegenerative diseases has sparked further investigations.
The synthesis of 4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one involves multi-step organic reactions, including cyclization and fluorination processes. Researchers often optimize these methods to achieve higher yields and purity, as highlighted in queries such as "efficient synthesis of tetrahydroquinoxalinones". Its tetrahydroquinoxalin-2-one core is a privileged scaffold in drug discovery, frequently associated with CNS-active compounds and kinase inhibitors. This structural feature has led to its exploration in treating conditions like inflammatory disorders and cancer.
From an industrial perspective, the demand for high-purity specialty chemicals like this compound has risen, particularly in the context of preclinical development. Companies specializing in custom synthesis and contract research often list it in their portfolios, catering to pharmaceutical and biotech clients. The compound's CAS No. 1461715-71-8 serves as a critical identifier in regulatory and procurement processes, ensuring traceability and compliance with global standards.
Environmental and safety considerations are also paramount when working with fluorinated organic compounds. While 4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one is not classified as hazardous, proper handling protocols are recommended to minimize risks. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, topics frequently searched by professionals seeking eco-friendly alternatives.
In conclusion, 4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one represents a compelling case study in modern chemical research. Its structural complexity and potential therapeutic applications make it a subject of ongoing exploration, resonating with trends in precision medicine and targeted drug delivery. As the scientific community continues to uncover its full potential, this compound is poised to play a pivotal role in advancing both academic and industrial innovations.
1461715-71-8 (4-cyclopropyl-5,6-difluoro-1,2,3,4-tetrahydroquinoxalin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)